Cas no 3278-30-6 (4,4'-Bis(maleimido)-1,1'-biphenyl)

4,4'-Bis(maleimido)-1,1'-biphenyl is a high-purity bismaleimide compound widely used as a crosslinking agent in polymer chemistry. Its rigid biphenyl backbone and dual maleimide functional groups enable efficient thermal curing, contributing to enhanced thermal stability and mechanical properties in thermosetting resins. This compound is particularly valued for its high reactivity, allowing for robust crosslinking in polyimide and epoxy systems. Its symmetrical structure ensures uniform polymerization, making it suitable for advanced composites, adhesives, and electronic encapsulants. With excellent heat resistance and chemical durability, it is a preferred choice for high-performance applications in aerospace, electronics, and coatings industries.
4,4'-Bis(maleimido)-1,1'-biphenyl structure
3278-30-6 structure
Product Name:4,4'-Bis(maleimido)-1,1'-biphenyl
CAS No:3278-30-6
MF:C20H12N2O4
MW:344.320284843445
CID:43992
PubChem ID:224857
Update Time:2025-06-13

4,4'-Bis(maleimido)-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

    • 4,4'-Bis(maleimido)-1,1'-biphenyl
    • 1-[4-[4-(2,5-Dioxopyrrol-1-yl)phenyl]phenyl]pyrrole-2,5-dione
    • 1,1'-biphenyl-4,4'-diylbis(1h-pyrrole-2,5-dione)
    • 1,1'-Biphenyl-4,4'-diyl-bis-pyrrol-2,5-dion
    • 1,1'-biphenyl-4,4'-diyl-bis-pyrrole-2,5-dione
    • N,N'-4,4'-Diphenylendimaleamid
    • 4,4'-bis-(Maleimido)-1,1'-biphenyl
    • NSC13696
    • 3278-30-6
    • CBDivE_005056
    • NSC-13696
    • DTXSID40279677
    • 1H-Pyrrole-2,5-dione,1,1'-[1,1'-biphenyl]-4,4'-diylbis-
    • 1,1'-(4,4'-Biphenyldiyl)bis(1H-pyrrole-2,5-dione)
    • SCHEMBL1321309
    • 1,1'-([1,1'-Biphenyl]-4,4'-diyl)di(1H-pyrrole-2,5-dione)
    • Inchi： 1S/C20H12N2O4/c23-17-9-10-18(24)21(17)15-5-1-13(2-6-15)14-3-7-16(8-4-14)22-19(25)11-12-20(22)26/h1-12H
    • InChI Key： DEUOGTWMGGLRID-UHFFFAOYSA-N
    • SMILES： O=C1C=CC(N1C1C=CC(=CC=1)C1C=CC(=CC=1)N1C(C=CC1=O)=O)=O

Computed Properties

  • Exact Mass: 344.08000
  • Monoisotopic Mass: 344.079707
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 599
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.8
  • Topological Polar Surface Area: 74.8

Experimental Properties

  • Density: 1.456
  • Boiling Point: 581.4°Cat760mmHg
  • Flash Point: 281.7°C
  • Refractive Index: 1.696
  • PSA: 74.76000
  • LogP: 2.34240

4,4'-Bis(maleimido)-1,1'-biphenyl Customs Data

  • HS CODE：2925190090
  • Customs Data：

    China Customs Code:

    2925190090

    Overview:

    2925190090 Other imides and their derivative salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2925190090 other imides and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4,4'-Bis(maleimido)-1,1'-biphenyl Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B015911-50mg
4,4'-Bis(maleimido)-1,1'-biphenyl
 3278-30-6
50mg
 $ 170.00 2022-06-07
TRC
B015911-100mg
4,4'-Bis(maleimido)-1,1'-biphenyl
 3278-30-6
100mg
 $ 280.00 2022-06-07
TRC
B015911-250mg
4,4'-Bis(maleimido)-1,1'-biphenyl
 3278-30-6
250mg
 $ 560.00 2022-06-07

4,4'-Bis(maleimido)-1,1'-biphenyl Related Literature

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